Cas no 1807214-84-1 (4-Bromo-5-cyano-2-fluorobenzoic acid)

• Product Name: 4-Bromo-5-cyano-2-fluorobenzoic acid
• CAS No: 1807214-84-1
• MF: C₈H₃BrFNO₂
• MW: 244.01732468605
• MDL: MFCD28735212
• CID: 4708165
• Update Time: 2025-10-29

4-Bromo-5-cyano-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-fluorobenzoic acid

• MDL： MFCD28735212
• Inchi： 1S/C8H3BrFNO2/c9-6-2-7(10)5(8(12)13)1-4(6)3-11/h1-2H,(H,12,13)
• InChI Key： VDKCMWRRZALHSJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=CC=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-5-cyano-2-fluorobenzoic acid

Recent Advances in the Application of 4-Bromo-5-cyano-2-fluorobenzoic Acid (CAS: 1807214-84-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-5-cyano-2-fluorobenzoic acid (CAS: 1807214-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its role in drug discovery, medicinal chemistry, and related applications.

Recent studies have highlighted the utility of 4-Bromo-5-cyano-2-fluorobenzoic acid in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. Its unique structural features, including the bromo and cyano substituents, facilitate efficient derivatization, enabling the synthesis of diverse pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent EGFR inhibitors, showcasing its potential in oncology drug development.

In addition to its role in kinase inhibitor design, 4-Bromo-5-cyano-2-fluorobenzoic acid has been employed in the construction of fluorinated aromatic scaffolds, which are increasingly important in the optimization of drug-like properties such as metabolic stability and membrane permeability. A recent publication in ACS Medicinal Chemistry Letters highlighted its application in the synthesis of fluorinated analogs of known drugs, leading to improved pharmacokinetic profiles.

Furthermore, the compound has been utilized in the development of positron emission tomography (PET) radiotracers, leveraging the fluorine atom for isotopic labeling. A 2022 study in the Journal of Nuclear Medicine reported the successful incorporation of 4-Bromo-5-cyano-2-fluorobenzoic acid into a radiotracer for imaging tumor hypoxia, demonstrating its potential in diagnostic applications.

In conclusion, 4-Bromo-5-cyano-2-fluorobenzoic acid (CAS: 1807214-84-1) continues to be a valuable building block in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, medicinal chemistry, and diagnostic imaging underscore its importance in advancing therapeutic and diagnostic innovations. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and theranostics.